3,3-Dimethyl-2-pyrimidin-4-ylbutanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3,3-Dimethyl-2-pyrimidin-4-ylbutanoic acid, also known as DM-PBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DM-PBA is a pyrimidine derivative that has been synthesized through various methods and has been extensively studied for its biochemical and physiological effects. In
Scientific Research Applications
- Researchers have explored the antiviral potential of 3,3-Dimethyl-2-pyrimidin-4-ylbutanoic acid. It may inhibit viral replication or attachment, making it a candidate for developing novel antiviral drugs .
- The compound’s structure suggests that it could modulate metabolic pathways. Investigating its effects on lipid metabolism, glucose homeostasis, or mitochondrial function could yield valuable insights .
- Some studies have examined the use of 3,3-Dimethyl-2-pyrimidin-4-ylbutanoic acid as a plant growth regulator. It might enhance crop yield, stress tolerance, or nutrient uptake .
- Given its chemical properties, this compound could potentially protect neurons from oxidative stress or inflammation. Researchers might explore its impact on neurodegenerative diseases or cognitive decline .
- Organic chemists have investigated its utility as a building block in synthetic routes. Additionally, it might serve as a ligand in catalytic reactions, facilitating the formation of complex molecules .
- 3,3-Dimethyl-2-pyrimidin-4-ylbutanoic acid could be a valuable intermediate in the synthesis of pharmaceutical compounds. Its unique structure may enable the creation of diverse drug candidates .
Antiviral Properties
Metabolic Regulation
Crop Protection and Growth Enhancement
Neuroprotection and Cognitive Function
Chemical Synthesis and Catalysis
Pharmaceutical Intermediates
properties
IUPAC Name |
3,3-dimethyl-2-pyrimidin-4-ylbutanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O2/c1-10(2,3)8(9(13)14)7-4-5-11-6-12-7/h4-6,8H,1-3H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPSYHBKAEKSESC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(C1=NC=NC=C1)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,3-Dimethyl-2-pyrimidin-4-ylbutanoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.